Cas no 58268-29-4 (2,5-bis(2-hydroxyethoxy)-7,7,8,8-tetracyanoquinodimethane)

• Product Name: 2,5-bis(2-hydroxyethoxy)-7,7,8,8-tetracyanoquinodimethane
• CAS No: 58268-29-4
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088306427
• CID: 948276
• PubChem ID: 20040754
• Update Time: 2025-04-19

2,5-bis(2-hydroxyethoxy)-7,7,8,8-tetracyanoquinodimethane Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2-hydroxyethoxy)-7,7,8,8-tetracyanoquinodimethane
• 2-[4-(dicyanomethylidene)-2,5-bis(2-hydroxyethoxy)cyclohexa-2,5-dien-1-ylidene]propanedinitrile
• 1,4-Bis(dicyanomethylene)-2,5-bis(2-hydroxyethoxy)-2,5-cyclohexadiene
• 2,4-DICHLORO-5-FLUORO-PYRIMIDINE
• 2,5-bis[2-hydroxyethoxy]-7,7,8,8-tetracyanoquinodimethane
• 7,7,8,8-Tetracyano-2,5-bis(2-hydroxyethoxy)quinodimethane
• B2309
• SCHEMBL258802
• 58268-29-4
• 2,2'-(2,5-bis(2-hydroxyethoxy)cyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
• DTXSID10601926
• 2,2'-[2,5-Bis(2-hydroxyethoxy)cyclohexa-2,5-diene-1,4-diylidene]dipropanedinitrile
• PEBRIGBNSYOMPV-UHFFFAOYSA-N
• DB-053176

• Inchi： 1S/C16H12N4O4/c17-7-11(8-18)13-6-16(24-4-2-22)14(12(9-19)10-20)5-15(13)23-3-1-21/h5-6,21-22H,1-4H2
• InChI Key： PEBRIGBNSYOMPV-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CC(=C(C#N)C#N)C(=CC1=C(C#N)C#N)OCCO |c:15,t:6|

Computed Properties

• Exact Mass: 324.08600
• Monoisotopic Mass: 324.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 154.08000
• LogP: -1.17548

2,5-bis(2-hydroxyethoxy)-7,7,8,8-tetracyanoquinodimethane Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38